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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Pentanamide are paramount for laboratory safety and

environmental responsibility. This document provides comprehensive, step-by-step guidance

on the necessary personal protective equipment (PPE), operational procedures, and disposal

plans for Pentanamide (CAS No. 626-97-1).

Chemical Identifier:

Name: Pentanamide

Synonyms: Valeramide, n-Valeramide

CAS Number: 626-97-1

Molecular Formula: C₅H₁₁NO

Hazard Assessment and Personal Protective
Equipment (PPE)
Pentanamide is a chemical that requires careful handling due to its potential health hazards. It

is known to cause skin and eye irritation, and may cause respiratory irritation.[1][2] It can be

harmful if swallowed.[3] Therefore, the use of appropriate personal protective equipment is

mandatory to minimize exposure.
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Recommended Personal Protective Equipment (PPE) for Handling Pentanamide

Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

glasses conforming to OSHA

29 CFR 1910.133 or European

Standard EN166.[1][4]

Protects against potential

splashes and dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[5]

Prevents direct skin contact

and potential irritation.

Body Protection Laboratory coat.[5]
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved N95 dust mask or

higher is recommended.[4][5]

Minimizes the inhalation of

airborne particles.

Specific quantitative data, such as permissible exposure limits (PELs) or breakthrough times for

specific glove materials, were not available in the publicly accessible resources at the time of

this writing. It is recommended to consult the specific Safety Data Sheet (SDS) provided by the

supplier for any available quantitative data.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Pentanamide is crucial for laboratory safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store the container in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents.[1]

2. Handling and Use:
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All handling of Pentanamide should be performed in a well-ventilated laboratory, preferably

within a chemical fume hood, to minimize the generation of dust or vapors.[5]

Avoid direct contact with skin and eyes.[4]

Do not eat, drink, or smoke in the area where Pentanamide is handled.[2]

Wash hands thoroughly with soap and water after handling.[4]

3. Spill Management:

Minor Spills:

Ensure you are wearing the appropriate PPE (safety goggles, gloves, lab coat).

Carefully sweep up the solid material, avoiding the generation of dust.

Place the spilled material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by washing with soap and water.[5]

Major Spills:

Evacuate the area immediately.

Ensure the area is well-ventilated.

Contact your institution's environmental health and safety (EHS) department for guidance

and assistance.[5]

Disposal Plan
The disposal of Pentanamide and its contaminated waste must be carried out in compliance

with all local, state, and federal regulations.

Waste Characterization and Segregation:

Unused or Expired Pure Compound: The original, undiluted chemical.
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Contaminated Labware: Items such as pipette tips, gloves, vials, and flasks that have come

into contact with the compound.

Solvent Waste: Solutions containing the dissolved compound, potentially mixed with other

chemicals.

Proper segregation of these waste streams is crucial to prevent unintended chemical reactions

and to facilitate appropriate disposal.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all waste materials containing Pentanamide in a designated, leak-

proof, and clearly labeled hazardous waste container. The container should be made of a

material compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name "Pentanamide," and a description of the contents (e.g., "solid waste," "contaminated

gloves").

Storage: Store the sealed hazardous waste container in a designated, secure waste

accumulation area, away from incompatible materials.

Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal company. Do not

dispose of Pentanamide down the drain or in the regular trash.[5][6]

Visual Workflow Guides
The following diagrams illustrate the recommended workflows for PPE selection and waste

disposal for Pentanamide.
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Pentanamide Handling: PPE Selection

Start: Handling Pentanamide

Assess the task:
- Weighing solid?

- Preparing a solution?
- Transferring liquid?

Potential for dust
or aerosol generation?

Potential for splash?

No
Use in Fume Hood or

wear NIOSH-approved
N95 Respirator

Yes

Standard PPE:
- Lab Coat

- Nitrile Gloves

No Add Safety Goggles

Yes

Proceed with Task

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling Pentanamide.
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Pentanamide Waste Disposal Plan

Start: Waste Generated

Identify Waste Type:
- Unused Chemical

- Contaminated Labware
- Liquid Waste Solution

Segregate waste into
compatible streams

Select appropriate, labeled,
leak-proof hazardous

waste container

Place waste into
the container

Securely seal and
clearly label the container
with contents and hazards

Store in a designated,
secure hazardous waste

accumulation area

Contact institution's EHS or
licensed waste disposal company

for pickup

Disposal Complete
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Caption: Step-by-step plan for the safe disposal of Pentanamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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